2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide
• InChI: InChI=1S/C10H9ClN2O2/c11-7-10(14)13-8-2-1-3-9(6-8)15-5-4-12/h1-3,6H,5,7H2,(H,13,14)
• InChI Key: AVSIUYKMOCQMIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC#N)NC(=O)CCl
• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol

Description

2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide, also known as CCMA, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is synthesized through a series of chemical reactions and has been found to possess several biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide is not fully understood. However, it is believed that 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide exerts its effects through the inhibition of certain enzymes and receptors. For example, 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has also been shown to interact with certain receptors, such as the cannabinoid receptor CB1.
Biochemical and Physiological Effects:
2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has been found to possess several biochemical and physiological effects. In vitro studies have shown that 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide can inhibit the growth of certain bacteria and fungi, including Staphylococcus aureus and Candida albicans. 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has also been shown to possess anti-inflammatory and analgesic properties. In animal studies, 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has been shown to reduce pain and inflammation in models of acute and chronic pain. 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has also been investigated for its potential as an anticancer agent, with promising results in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide is its versatility. 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide can be easily synthesized and modified to produce a wide range of derivatives with different properties. This makes 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide an attractive building block for the synthesis of various compounds and materials. However, one of the limitations of 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide is its toxicity. 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has been shown to be toxic to certain cell lines, and its toxicity profile needs to be further investigated before it can be used in clinical settings.

Future Directions

There are several future directions for research on 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide. One potential direction is the development of 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide derivatives with improved pharmacological properties. For example, 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide derivatives with increased potency and selectivity for certain receptors or enzymes could be developed. Another potential direction is the investigation of 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide as a building block for the synthesis of novel materials with unique properties. Finally, further studies are needed to fully understand the mechanism of action of 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide involves the reaction of 3-(cyanomethoxy)aniline with chloroacetyl chloride in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to yield 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide as a white crystalline solid. The overall reaction can be represented as follows:

Scientific Research Applications

2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has been found to possess anti-inflammatory and analgesic properties. It has also been investigated for its potential as an anticancer agent. In pharmacology, 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has been shown to inhibit the growth of certain bacteria and fungi. In material science, 2-chloro-N-[3-(cyanomethoxy)phenyl]acetamide has been used as a building block for the synthesis of various polymers and materials.